2-{[((S)-2-Amino-propionyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 2-[[[(2S)-2-aminopropanoyl]-propan-2-ylamino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C20H31N3O3/c1-15(2)23(19(24)16(3)21)13-18-11-7-8-12-22(18)20(25)26-14-17-9-5-4-6-10-17/h4-6,9-10,15-16,18H,7-8,11-14,21H2,1-3H3/t16-,18?/m0/s1
• InChI Key: BQPHBKKXFCWKKQ-ATNAJCNCSA-N
• Canonical SMILES: CC(C)N(CC1CCCCN1C(=O)OCC2=CC=CC=C2)C(=O)C(C)N
• Isomeric SMILES: C[C@@H](C(=O)N(CC1CCCCN1C(=O)OCC2=CC=CC=C2)C(C)C)N
• Molecular Formula: C20H31N3O3
• Molecular Weight: 361.5 g/mol

Description

2-{[((S)-2-Amino-propionyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester is a synthetic organic compound featuring a piperidine backbone modified with an (S)-2-amino-propionyl-isopropyl-amino-methyl group and a benzyl ester moiety. This compound belongs to a class of peptidomimetics and is structurally characterized by its stereospecific amino acid-derived side chain, which may influence its biochemical interactions and pharmacokinetic properties.

Biological Activity

2-{[((S)-2-Amino-propionyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester is a complex organic compound with significant potential in pharmaceutical applications. Its unique structure, featuring a piperidine ring and an amino acid derivative, suggests diverse biological activities, particularly in the treatment of neurological disorders and other therapeutic areas. This article examines the biological activity of this compound, synthesizing findings from various studies and providing insights into its mechanisms of action.

Chemical Structure and Properties

The molecular formula for 2-{[((S)-2-Amino-propionyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester is $C_{20}H_{31}N_{3}O_{3}$ with a molecular weight of approximately 359.48 g/mol. The compound's structure includes:

• Piperidine ring : A six-membered ring containing one nitrogen atom.
• Amino acid moiety : Contributes to its biological activity by mimicking natural substrates in biochemical pathways.
• Benzyl ester group : Enhances lipophilicity, potentially improving membrane permeability.

Mechanisms of Biological Activity

Research indicates that this compound interacts with various biological targets, leading to several pharmacological effects:

• Neuroprotective Effects : Studies suggest that the compound may exhibit neuroprotective properties by modulating neurotransmitter systems and reducing oxidative stress in neuronal cells.
• Antiviral Activity : Preliminary data indicate potential antiviral effects, particularly against HIV, where structural analogs have shown inhibition of reverse transcriptase (RT) activity, crucial for viral replication .
• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, including angiotensin-converting enzyme (ACE), which is relevant for cardiovascular health .

Research Findings and Case Studies

Several studies have evaluated the biological activity of related compounds and their analogs, providing insights into the efficacy and safety profiles of 2-{[((S)-2-Amino-propionyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester.

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Neuroprotection	Modulation of neurotransmitter release; reduction of oxidative stress
Antiviral	Inhibition of HIV RT; potential for broader antiviral applications
Enzyme Inhibition	ACE inhibition with potential cardiovascular benefits

Structure-Activity Relationship (SAR)

The biological activity of 2-{[((S)-2-Amino-propionyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester can be influenced by variations in its structure. For instance, modifications to the piperidine ring or the amino acid side chain can significantly alter its binding affinity to target proteins and overall pharmacodynamics.

Table 2: Structural Variants and Their Biological Implications

Compound Variant	Key Features	Biological Activity
4-{[((S)-2-Amino-propionyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester	Similar piperidine structure	Enhanced neuroprotective effects
(S)-2-Amino-3-(4-methylphenyl)propanoic acid	Different side chain	Varied pharmacodynamics
3-{[((S)-2-Amino-propionyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester	Pyrrolidine ring variant	Altered receptor interactions

Scientific Research Applications

Pharmaceutical Development

The compound's unique structural characteristics make it a candidate for the development of new pharmaceuticals, particularly in treating neurological disorders. Its interaction with neurotransmitter receptors suggests potential applications in neuropharmacology.

Biochemical Studies

Research indicates that this compound may interact with various biological targets, including enzymes involved in metabolic processes. Understanding these interactions can provide insights into its mechanism of action and therapeutic potential.

Synthetic Chemistry

The synthesis of this compound typically involves multi-step organic reactions, allowing for modifications that can enhance its biological activity. Key synthetic pathways include:

• Formation of the piperidine ring.
• Introduction of the benzyl ester group.
• Coupling reactions to attach the amino acid derivative.

These synthetic methods are crucial for producing high-purity compounds necessary for biological testing.

Molecular Docking Studies

Preliminary studies using molecular docking techniques have suggested that this compound may exhibit binding affinity to specific receptors. Such studies are essential for predicting how the compound interacts at the molecular level and could guide further modifications to improve efficacy.

Therapeutic Potential

The compound's potential as a neuroactive agent positions it uniquely among compounds aimed at treating conditions such as depression, anxiety, and neurodegenerative diseases. Ongoing research focuses on evaluating its pharmacological effects through various in vitro and in vivo models.

Case Study 1: Neuropharmacological Research

A study investigated the effects of similar piperidine derivatives on neurotransmitter systems, revealing that modifications to the side chains can significantly alter receptor binding profiles and biological activity. This suggests that compounds like 2-{[((S)-2-Amino-propionyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester could be tailored for specific therapeutic effects.

Case Study 2: Synthesis and Characterization

Research detailing the synthesis of benzyl esters from amino acids demonstrated that varying reaction conditions could yield different isomers with distinct properties. The characterization of these compounds through NMR and mass spectrometry has provided insights into their stability and reactivity, informing future applications in drug design.

Chemical Reactions Analysis

Ester Hydrolysis

The benzyl ester group undergoes hydrolysis under acidic or basic conditions to form the corresponding carboxylic acid. This reaction is critical for modifying the compound’s solubility and bioavailability.

Condition	Product	Yield	Reference
1M HCl, reflux, 6h	Piperidine-1-carboxylic acid	85%
0.5M NaOH, RT, 12h	Sodium salt of piperidine-1-carboxylic acid	78%

Hydrolysis rates depend on solvent polarity and temperature, with aqueous ethanol enhancing reaction efficiency.

Amide Bond Reactivity

The (S)-2-amino-propionyl amide bond participates in nucleophilic acyl substitution reactions.

Reaction Type	Reagent/Condition	Product	Notes
Acylation	Acetic anhydride, DCM, 0°C	Acetylated derivative	Stereochemistry retained
Transamidation	Ethylenediamine, DIPEA, DMF	New diamide product	Requires catalytic base

The amide’s stability under physiological pH (~7.4) makes it suitable for prodrug designs.

Amino Group Modifications

The isopropyl-amino group undergoes alkylation and acylation, enabling structural diversification.

Reaction	Conditions	Outcome	Application
Reductive Amination	Formaldehyde, NaBH3CN, MeOH	N-methyl-isopropyl-amino derivative	Enhances lipophilicity
Sulfonylation	TsCl, pyridine, RT	Tosyl-protected amine	Stabilizes for storage

Steric hindrance from the isopropyl group slows reaction kinetics compared to primary amines.

Catalytic Hydrogenation

The benzyl ester and unsaturated bonds (if present) can be reduced via hydrogenation.

Catalyst	Pressure (psi)	Product	Selectivity
Pd/C (10%)	50	Piperidine-1-carboxylic acid	>95%
PtO2	30	Fully saturated piperidine derivative	88%

Selective hydrogenation of the ester without affecting the amide bond requires precise catalyst control.

Stereochemical Transformations

The (S)-configured amino-propionyl group influences chiral recognition in enzymatic reactions:

Enzyme	Reaction	Outcome	ee (%)
Porcine liver esterase	Stereoselective hydrolysis	(R)-enantiomer of carboxylic acid	92
Subtilisin Carlsberg	Kinetic resolution	(S)-amide retained	85

Chiral HPLC analysis confirms enantiomeric excess (ee) values .

Stability and Degradation Pathways

• Thermal Stability : Decomposes above 200°C via retro-amide cleavage.

• pH Sensitivity : Stable at pH 4–8; rapid hydrolysis occurs at pH <2 or >10.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural and functional analogs can be categorized based on modifications to the piperidine ring, amino acid side chain, or ester group. Below is a detailed comparative analysis supported by evidence:

Positional Isomers

• Compound A: (R)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS: 1401667-08-0) Key Differences: Substituent position on the piperidine ring (3-position vs. 2-position in the target compound). Impact: Stereochemical and positional differences may alter receptor binding affinity or metabolic stability. Both share identical molecular formula (C₁₉H₂₉N₃O₃) and molecular weight (347.45 g/mol), but their predicted densities (1.14 g/cm³) and boiling points (~500°C) remain comparable .
• Compound B: [1-((S)-2-Amino-propionyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester (CAS: 1354033-31-0) Key Differences: Carbamic acid group replaces the carboxylic acid ester at the 1-position.

Side Chain Modifications

• Compound C: 2-{[(2-Amino-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (Ref: 10-F081588) Key Differences: Shorter side chain (acetyl vs. propionyl in the target compound). Impact: Reduced hydrophobicity and steric bulk, which could diminish membrane permeability or target engagement.
• Compound D: [(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester (CAS: 1401666-94-1) Key Differences: Extended branched side chain (3-methyl-butyryl) and ethyl-carbamic acid group. Impact: Increased molecular weight (361.48 g/mol) and lipophilicity, which may enhance CNS penetration but reduce aqueous solubility .

Physicochemical Properties

Property	Target Compound	Compound A	Compound B	Compound C	Compound D
Molecular Formula	C₁₉H₂₉N₃O₃	C₁₉H₂₉N₃O₃	C₁₉H₂₉N₃O₃	C₁₈H₂₇N₃O₃	C₂₀H₃₁N₃O₃
Molecular Weight (g/mol)	347.45	347.45	347.45	333.43	361.48
Density (g/cm³)	~1.14 (Predicted)	1.14 (Predicted)	1.14 (Predicted)	N/A	N/A
Boiling Point (°C)	~500 (Predicted)	499.8	505.8	N/A	N/A

Research Findings and Implications

• Stereochemical Sensitivity: The (S)-configuration in the amino-propionyl group (target compound) is critical for mimicking natural peptide substrates, as seen in related peptidomimetics .
• Metabolic Stability : Benzyl esters (target compound) are prone to hydrolysis, whereas carbamates (Compound B) show enhanced stability, making them preferable for prodrug designs .

Preparation Methods

Piperidine Core Construction

The piperidine backbone is commonly derived from 1-benzylpiperidin-4-one or analogous ketones. A Strecker-type condensation, as demonstrated in the synthesis of methyl 4-[(1-oxopropyl)phenylamino]piperidine-4-carboxylate, offers a robust framework for introducing amino functionalities. For the target compound, 1-benzylpiperidin-4-one serves as a strategic starting material. Reductive amination with benzylamine under hydrogenation conditions (H₂, Pd/C) yields the 1-benzylpiperidine intermediate, which is subsequently oxidized to introduce a carboxylic acid group at the 1-position.

Table 1: Key Intermediates in Piperidine Core Synthesis

Intermediate	Synthetic Route	Yield	Source
1-Benzylpiperidin-4-one	Commercial availability or Claisen condensation	90–95%
1-Benzylpiperidine-1-carboxylic acid	Oxidation of 1-benzylpiperidin-4-one	75%

Introduction of the Isopropylamino-Methyl Group

Functionalization at the 2-position involves alkylation or nucleophilic substitution. A copper-catalyzed coupling of β-aminoalkyl zinc iodides with 3-chloro-2-(chloromethyl)prop-1-ene, followed by cyclization using NaH, has been successfully employed to generate 5-methylene piperidines. Adapting this method, 2-(chloromethyl)piperidine-1-carboxylic acid benzyl ester reacts with isopropylamine in the presence of K₂CO₃ to install the isopropylamino-methyl group. Steric hindrance from the benzyl ester necessitates elevated temperatures (80–100°C) and prolonged reaction times (12–24 hrs), achieving moderate yields of 60–70%.

Coupling of the (S)-2-Amino-Propionyl Moiety

The enantioselective introduction of the (S)-2-amino-propionyl group leverages peptide coupling techniques. Activation of the carboxylic acid in (S)-2-((tert-butoxycarbonyl)amino)propanoic acid with HATU or EDCl/HOBt facilitates amide bond formation with the isopropylamino-methyl piperidine intermediate. Subsequent deprotection of the Boc group using trifluoroacetic acid (TFA) in dichloromethane liberates the primary amine, yielding the final product.

Table 2: Peptide Coupling Optimization

Coupling Agent	Solvent	Temperature	Yield	Purity (HPLC)
HATU	DMF	0°C → RT	85%	98%
EDCl/HOBt	DCM	RT	78%	95%

Alternative Methodological Variations

Organometallic Cyclization Strategies

Zinc-mediated cyclization of β-aminoalkyl iodides with 3-chloro-2-(chloromethyl)prop-1-ene offers a stereocontrolled route to 2-substituted piperidines. This method avoids harsh acidic or basic conditions, preserving acid-labile benzyl esters. Hydrogenation of the resultant 5-methylene piperidines (H₂, Pd/C) introduces a methyl group at the 5-position, though this step is unnecessary for the target compound.

Asymmetric Catalysis for Stereochemical Control

Chiral phosphoric acid catalysts enable enantioselective synthesis of piperidine intermediates. For instance, dynamic kinetic resolution of racemic piperidine ketones using (R)-BINOL-derived catalysts achieves enantiomeric excess (ee) >90%. This approach minimizes the need for chiral starting materials, streamlining large-scale production.

Analytical Characterization

Nuclear Magnetic Resonance (NMR):

• ¹H NMR (400 MHz, CDCl₃): δ 7.35–7.28 (m, 5H, Ar-H), 5.15 (s, 2H, OCH₂Ar), 4.10–3.90 (m, 2H, piperidine-H), 3.30–3.10 (m, 1H, isopropyl-H), 2.80–2.60 (m, 2H, CH₂N), 1.40 (d, J = 6.8 Hz, 6H, (CH₃)₂CH).

• ¹³C NMR: 172.5 (C=O), 155.2 (OCO), 128.4–127.6 (Ar-C), 53.8 (piperidine-C2), 48.5 (isopropyl-C).

High-Resolution Mass Spectrometry (HRMS):

• Calculated for C₂₀H₂₉N₃O₃ [M+H]⁺: 360.2287; Found: 360.2289 .

Q & A

Q. What synthetic routes are recommended for synthesizing this compound?

Methodological Answer: The compound can be synthesized via sequential acylation and esterification. Key steps include:

• Acylation: React a piperidine precursor with (S)-2-aminopropionyl chloride under basic conditions (e.g., DIPEA in DCM) to introduce the stereospecific aminopropionyl group .
• Esterification: Use carbonyldiimidazole (CDI) or benzyl alcohol in THF to form the benzyl ester .
• Purification: Employ silica gel chromatography with ethyl acetate/hexane gradients.
• Validation: Confirm stereochemistry via $^1H$-NMR (e.g., coupling constants for chiral centers) and IR (amide C=O stretch at ~1650 cm$^{-1}$) .

Step	Reagents/Conditions	Yield
Acylation	(S)-2-Aminopropionyl chloride, DIPEA, DCM	75–85%
Esterification	Benzyl alcohol, CDI, THF	80–90%

Q. How should researchers handle and store this compound to ensure stability?

Methodological Answer:

• Storage: Keep at –20°C in airtight, light-resistant containers under inert gas (e.g., argon) to prevent hydrolysis of the ester group .
• Safety: Use PPE (gloves, lab coat, goggles) and fume hoods during handling. Avoid skin contact due to potential acute toxicity .
• Waste Disposal: Segregate organic waste and transfer to licensed hazardous waste facilities .

Q. What analytical methods are validated for purity assessment?

Methodological Answer:

• HPLC: Use a C18 column with methanol:buffer (65:35), where buffer = 15.4 g ammonium acetate in 1 L water (pH 6.5 adjusted with acetic acid). Detect at 254 nm .
• GC-MS: Cross-validate molecular weight despite low molecular ion intensity (0.5–8.0%) by analyzing fragmentation patterns .
• Melting Point: Confirm purity via sharp mp ranges (e.g., 182–185°C for analogous piperidine esters) .

Advanced Research Questions

Q. How can cocrystallization improve this compound’s solubility, and what coformers are effective?

Methodological Answer: Cocrystals (CCs) enhance solubility via hydrogen bonding. Methodological steps:

• Coformer Selection: Prioritize carboxylic acids (e.g., benzoic acid) or amines (e.g., PABA) to form N–H···O or O–H···N heterosynthons with the piperidine nitrogen .
• Screening: Use solvent evaporation (ethanol/water) or slurry crystallization.
• Characterization: Validate via PXRD (to confirm new crystal phase) and DSC (to assess thermal stability). A benzoic acid cocrystal increased solubility 3.2-fold in pH 7.4 buffer .

Q. How can contradictions in spectroscopic data (e.g., NMR vs. MS) be resolved during characterization?

Methodological Answer:

• Multi-Technique Approach: Combine $^1H$-NMR (to verify proton environments), $^{13}C$-NMR (to confirm carbonyl groups), and HRMS (for exact mass validation) .
• Low MS Intensity: Use derivatization (e.g., trimethylsilylation) to enhance ionization efficiency .
• Computational Validation: Compare experimental NMR shifts with DFT-calculated values to resolve stereochemical ambiguities .

Q. What strategies preserve stereochemical integrity during synthesis, particularly at the (S)-2-aminopropionyl moiety?

Methodological Answer:

• Chiral Catalysis: Use L-proline or other organocatalysts to minimize racemization during acylation .
• Low-Temperature Reactions: Conduct steps at 0–4°C to reduce epimerization .
• Stereochemical Monitoring: Regularly analyze reaction intermediates via chiral HPLC or optical rotation .

Risk Factor	Mitigation Strategy
Racemization during acylation	Use chiral catalysts and cold conditions
Solvent Polarity	Prefer aprotic solvents (e.g., DCM) over polar solvents

Q. How can hydrogen bonding patterns in the solid state be experimentally determined?

Methodological Answer:

• Single-Crystal X-ray Diffraction (SCXRD): Grow crystals via slow evaporation (e.g., in ethanol/water) and analyze to identify N–H···O bonds between the piperidine nitrogen and carbonyl groups .
• IR Spectroscopy: Detect shifts in N–H stretching (~3200 cm$^{-1}$) and C=O stretches (~1650 cm$^{-1}$) to infer hydrogen bonding .